Cas no 39891-01-5 (2,3,5-Trichloro-6-(trifluoromethyl)pyridine)

• Product Name: 2,3,5-Trichloro-6-(trifluoromethyl)pyridine
• CAS No: 39891-01-5
• MF: C₆HCl₃F₃N
• MW: 250.433048963547
• CID: 1090617
• PubChem ID: 20252250
• Update Time: 2025-11-02

2,3,5-Trichloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro-6-(trifluoromethyl)pyridine
• SCHEMBL10861642
• HZSKAVACTPGTRH-UHFFFAOYSA-N
• 39891-01-5
• EN300-6480497
• DTXSID80604141

• Inchi： 1S/C6HCl3F3N/c7-2-1-3(8)5(9)13-4(2)6(10,11)12/h1H
• InChI Key： HZSKAVACTPGTRH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 248.91283
• Monoisotopic Mass: 248.912667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,5-Trichloro-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2,3,5-Trichloro-6-(trifluoromethyl)pyridine (CAS: 39891-01-5)

2,3,5-Trichloro-6-(trifluoromethyl)pyridine (CAS: 39891-01-5) is a halogenated pyridine derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl and trichloro substituents, serves as a versatile intermediate in the synthesis of agrochemicals, pharmaceuticals, and other specialty chemicals. Recent studies have focused on its synthesis, reactivity, and applications, particularly in the development of novel bioactive molecules.

One of the key areas of research involves the optimization of synthetic routes for 2,3,5-Trichloro-6-(trifluoromethyl)pyridine. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient, high-yield synthesis method using a catalytic chlorination process. The researchers reported a yield of over 85% under mild reaction conditions, highlighting the potential for scalable production. This advancement addresses previous challenges associated with low yields and harsh reaction conditions, making the compound more accessible for industrial applications.

In the pharmaceutical sector, 2,3,5-Trichloro-6-(trifluoromethyl)pyridine has been explored as a building block for the development of antiviral and antibacterial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into a series of pyridine-based inhibitors targeting viral proteases. The compound's electron-withdrawing groups were found to enhance binding affinity, leading to promising in vitro activity against several RNA viruses. These findings underscore its potential as a scaffold for drug discovery.

Agrochemical applications of 2,3,5-Trichloro-6-(trifluoromethyl)pyridine have also been a focus of recent research. A 2023 report in Pest Management Science highlighted its use in the synthesis of next-generation herbicides. The compound's structural features contribute to improved herbicidal activity and environmental stability, making it a candidate for sustainable crop protection solutions. Field trials demonstrated efficacy against resistant weed species, with minimal impact on non-target organisms.

Environmental and toxicological studies have also been conducted to assess the safety profile of 2,3,5-Trichloro-6-(trifluoromethyl)pyridine. A 2024 study published in Chemosphere investigated its degradation pathways and ecotoxicological effects. The results indicated that the compound undergoes photodegradation in aqueous environments, forming less persistent byproducts. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, recent advancements in the study of 2,3,5-Trichloro-6-(trifluoromethyl)pyridine (CAS: 39891-01-5) have expanded its potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. Improved synthetic methods, coupled with a deeper understanding of its biological and environmental properties, position this compound as a valuable tool for innovation in chemical and biomedical research. Future studies are expected to explore its utility in additional therapeutic areas and sustainable agricultural practices.